3-Amino-1-(4-(2-methoxyethyl)piperazin-1-yl)propan-1-one

• IUPAC Name: 3-amino-1-[4-(2-methoxyethyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C10H21N3O2/c1-15-9-8-12-4-6-13(7-5-12)10(14)2-3-11/h2-9,11H2,1H3
• InChI Key: OJBKUHJRZDMLIJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCN(CC1)C(=O)CCN
• Molecular Formula: C10H21N3O2
• Molecular Weight: 215.29 g/mol

Description

The compound “3-Amino-1-(4-(2-methoxyethyl)piperazin-1-yl)propan-1-one” is a type of heterocyclic organic compound. It has been used as a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new series of 6-substituted-4-methyl-3-(4-arylpiperazin-1-yl)cinnolines were synthesized as potential antifungal agents via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones, mediated by polyphosphoric acid (PPA).

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, a new series of 6-substituted-4-methyl-3-(4-arylpiperazin-1-yl)cinnolines were synthesized via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Bektaş et al. (2007) explored the synthesis of new 1,2,4-triazole derivatives, including compounds with structural similarities to 3-Amino-1-(4-(2-methoxyethyl)piperazin-1-yl)propan-1-one. These compounds showed good to moderate antimicrobial activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Anticancer and Antitumor Activities

• Gul et al. (2019) synthesized new Mannich bases with piperazines, exhibiting cytotoxic/anticancer and carbonic anhydrase inhibitory effects. This study suggests the potential of such compounds in cancer treatment (Gul, Tuğrak, Gul, Mazlumoglu, Sakagami, Gulcin, & Supuran, 2019).
• Hakobyan et al. (2020) discussed the synthesis of piperazine-based tertiary amino alcohols and their dihydrochlorides, examining their effects on tumor DNA methylation, which is critical in cancer research (Hakobyan, Hovasyan, Nersesyan, Agaronyan, Danielyan, Panosyan, Gevorgyan, & Oganesyan, 2020).

Synthesis and Characterization for Drug Design

• Grijalvo et al. (2015) reported the synthesis of a compound structurally related to this compound, providing insights into its potential applications in drug design through detailed NMR and mass spectrometry analysis (Grijalvo, Nuñez, & Eritja, 2015).

Neuropharmacological Applications

• Malawska et al. (2002) investigated a series of compounds with the 3-(4-arylpiperazin-1-yl)propyl moiety, similar to the target compound, for their antiarrhythmic and antihypertensive effects, suggesting potential neuropharmacological applications (Malawska, Kulig, Filipek, Sapa, Maciag, Zygmunt, & Antkiewicz-Michaluk, 2002).

Molecular Docking and Structural Analysis

• Lv et al. (2019) performed molecular docking studies to explore the anti-bone cancer activity of a heterocyclic compound with structural elements similar to the target compound. This type of analysis is crucial for understanding the interaction of such compounds with biological targets (Lv, Zhang, Wang, Pan, & Liu, 2019).

Future Directions

The development of new analogs of bioactive heterocyclic compounds is a major challenge in synthetic organic and medicinal chemistry. Future research could focus on the synthesis of novel derivatives of “3-Amino-1-(4-(2-methoxyethyl)piperazin-1-yl)propan-1-one” and their potential applications in various fields.

Mechanism of Action

Target of Action

It is known that similar compounds, such as piperazine derivatives, have a wide range of biological activities and can bind with high affinity to multiple receptors .

Mode of Action

It is known that similar compounds, such as piperazine derivatives, can act as dopamine and serotonin antagonists .

Biochemical Pathways

Similar compounds, such as piperazine derivatives, have been found to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

Similar compounds have been evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5), which predicts good absorption or permeation .

Result of Action

Similar compounds, such as piperazine derivatives, have been found to exhibit various biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

Similar compounds are often stored in specific conditions to maintain their stability .